Cas no 1806031-98-0 (2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride
• CAS No: 1806031-98-0
• MF: C₇H₅Cl₂F₂NO₂S
• MW: 276.08790564537
• CID: 4872751
• Update Time: 2025-06-28

2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO2S/c1-3-5(15(9,13)14)2-4(7(10)11)12-6(3)8/h2,7H,1H3
• InChI Key： IOIWHWNQMSLMRR-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)F)=NC(=C1C)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride

2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl Chloride (CAS No. 1806031-98-0)

The compound 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride, identified by the CAS registry number 1806031-98-0, is a highly specialized organic chemical with significant applications in various fields, particularly in the realms of agricultural chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in chemical synthesis and their ability to form stable sulfonamides when reacted with amines. The structure of this compound is characterized by a pyridine ring system, which is a six-membered aromatic ring with one nitrogen atom, substituted with several functional groups that contribute to its unique chemical properties.

The molecular structure of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride includes a chlorine atom at position 2, a difluoromethyl group at position 6, a methyl group at position 3, and a sulfonyl chloride group at position 4. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and biological activity. The presence of fluorine atoms in the difluoromethyl group introduces additional electron-withdrawing effects, which can enhance the electrophilic character of the sulfonyl chloride group, making it more reactive towards nucleophilic attack.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of agrochemicals, particularly as a building block for herbicides and insecticides. The sulfonyl chloride functionality is highly sought after in such applications due to its ability to form stable sulfonamides, which are known for their excellent bioavailability and stability in environmental conditions. Additionally, the pyridine ring system provides a rigid framework that can be further modified to introduce additional functional groups, thereby expanding the scope of its applications.

In terms of synthesis, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent sulfonation. The synthesis typically begins with the preparation of the corresponding pyridine derivative, followed by selective substitution reactions to introduce the desired substituents. The final step involves sulfonation using sulfur trioxide or other suitable reagents to introduce the sulfonyl chloride group. This process requires precise control over reaction conditions to ensure high yields and product purity.

The biological activity of this compound has been extensively studied in recent years. Research indicates that it exhibits potent inhibitory activity against various enzymes involved in plant growth regulation, making it a promising candidate for use as a herbicide. Furthermore, its ability to inhibit key enzymes in insect metabolism suggests potential applications as an insecticide. These findings underscore the importance of this compound in agricultural chemistry and highlight its role as a valuable intermediate in pesticide development.

In addition to its agricultural applications, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride has also shown promise in pharmaceutical research. The sulfonyl chloride group is known to form bioisosteric replacements for other functional groups, offering opportunities for drug design and optimization. Recent studies have explored its potential as an intermediate in the synthesis of novel therapeutic agents targeting various disease states, including cancer and inflammatory conditions.

The unique combination of structural features and functional groups in this compound makes it an invaluable tool in modern chemical synthesis. Its ability to serve as both an agrochemical intermediate and a pharmaceutical building block underscores its versatility and significance in contemporary research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in both industrial and academic settings.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonyl chloride (CAS No. 1806031-98-0) stands out as a critical component in the development of advanced chemical compounds with wide-ranging applications. Its structural complexity, reactivity, and biological activity make it an essential compound for researchers working at the forefront of agricultural chemistry and pharmaceutical science. As scientific understanding continues to evolve, this compound will undoubtedly remain at the center of innovative discoveries and practical advancements.